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Compound of Interest

Compound Name: cis-2-Methylcyclohexanol

Cat. No.: B1584281

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-2-Methylcyclohexanol, with the CAS number 7443-70-1, is a cyclic alcohol that serves as
a versatile building block in organic synthesis. Its stereochemistry and functional group make it
a valuable intermediate in the preparation of various organic molecules, including those with
potential applications in the pharmaceutical and fragrance industries. This technical guide
provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and key reactions, and a summary of its known
applications.

Physicochemical and Spectroscopic Data

The fundamental properties of cis-2-Methylcyclohexanol are summarized in the tables below,
providing a ready reference for laboratory use.

General and Physical Properties
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Property Value Reference(s)
CAS Number 7443-70-1 [1]
Molecular Formula C7H140 [1]
Molecular Weight 114.19 g/mol [1]
Appearance Colorless liquid [2]
Melting Point 6-8 °C [3]
Boiling Point 165 °C [3]
Density 0.936 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.465 [3]
Flash Point 59 °C (138.2 °F) - closed cup [3]
Solubility Slightly miscible with water. [4]
InChi Key NDVWOBYBJYUSMF- 3]

RQJHMYQMSA-N

SMILES C[C@@H]1CCCCIC@@H]10  [3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of cis-2-
Methylcyclohexanol.
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. Chemical Shift o Coupling Constant
Peak Assignment Multiplicity
(ppm) (9)
J(A,B)=5.3 Hz,
A 3.776 m
J(A,F)=J(A,C)=2.7 Hz
B 1.744 m
C 1.64 m J(C,K)=7.2 Hz
D 1.64t0 1.54 m
E 1.53 m
F 1.50 m
G 1.451t01.32 m
J 1.27 m
K 0.942 d

Reference:[5]

Detailed peak assignments for the 13C NMR spectrum are available in various databases and
literature.[6][7]

The IR spectrum of cis-2-Methylcyclohexanol exhibits characteristic peaks for an alcohol. A
broad peak is typically observed in the range of 3200-3600 cm~! corresponding to the O-H
stretching vibration. C-H stretching vibrations are observed around 2850-3000 cm~1, and the C-
O stretching vibration appears in the 1000-1260 cm~? region.[8]

The mass spectrum of cis-2-Methylcyclohexanol can be accessed through databases such
as the NIST WebBook.[9] The fragmentation pattern is consistent with that of a cyclic alcohol,
often showing a loss of water (M-18) and other characteristic fragments.[10]

Experimental Protocols

Detailed methodologies for the synthesis of cis-2-Methylcyclohexanol and a key subsequent
reaction are provided below.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://m.chemicalbook.com/SpectrumEN_7443-70-1_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_7443-70-1_13CNMR.htm
https://dev.spectrabase.com/spectrum/16awrhW2stU
https://www.benchchem.com/product/b1584281?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_7443-70-1_IR1.htm
https://www.benchchem.com/product/b1584281?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7443701&Mask=80
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/product/b1584281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of cis-2-Methylcyclohexanol via Reduction of
2-Methylcyclohexanone

A common and effective method for the preparation of cis-2-Methylcyclohexanol is the
reduction of 2-methylcyclohexanone using sodium borohydride. This reaction proceeds with
good stereoselectivity, favoring the formation of the cis isomer.[2][11]

Materials:

2-Methylcyclohexanone

e Sodium borohydride (NaBHa)

o Methanol or Dichloromethane

e 3 M Sodium hydroxide (NaOH) solution
o Water

e Dichloromethane (for extraction)

e Anhydrous sodium sulfate (Na2S0Oa4)
e Large test tube or round-bottom flask
e Separatory funnel

o Erlenmeyer flask

» Rotary evaporator

 Ice-water bath

Procedure:

e In alarge test tube or a round-bottom flask, dissolve 0.9 mL of 2-methylcyclohexanone in 4
mL of dichloromethane.[11]
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Cool the mixture in an ice-water bath.

Carefully and portion-wise, add 0.15 g of sodium borohydride to the cooled solution. Expect
a vigorous bubbling reaction.[11]

After the initial effervescence subsides, remove the reaction vessel from the ice bath and
allow it to stir at room temperature for 20 minutes.[2]

Pour the reaction mixture into a separatory funnel.
Add 5 mL of 3 M sodium hydroxide solution and 5 mL of water to the separatory funnel.[11]

Extract the aqueous layer with three 5 mL portions of dichloromethane. Combine the organic
extracts.

Wash the combined organic layer with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate.
Decant or filter the dried solution into a pre-weighed round-bottom flask.

Remove the solvent using a rotary evaporator to yield the crude cis-2-methylcyclohexanol
as an oil.

Determine the mass of the product and calculate the percentage yield. The product can be
further purified by distillation if required.

Synthesis Workflow
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Synthesis of cis-2-Methylcyclohexanol.
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Acid-Catalyzed Dehydration of cis-2-Methylcyclohexanol

The dehydration of 2-methylcyclohexanol is a classic elimination reaction in organic chemistry,
typically yielding a mixture of 1-methylcyclohexene and 3-methylcyclohexene.[12][13] This
reaction is often used to illustrate Zaitsev's rule.

Materials:

cis-2-Methylcyclohexanol

9 M Sulfuric acid (H2SOa4) or 85% Phosphoric acid (HzPOa)
o Saturated sodium bicarbonate (NaHCOs) solution

o Saturated sodium chloride (NaCl) solution (brine)

e Anhydrous calcium chloride (CaClz) or magnesium sulfate (MgSOa)
» Round-bottom flask (25 mL or 50 mL)

o Fractional distillation apparatus

e Heating mantle

e Separatory funnel

o Erlenmeyer flask

 Ice-water bath

Procedure:

e In a 25 mL round-bottom flask, combine 5 mL of cis-2-methylcyclohexanol and 3 mL of 9 M
sulfuric acid. Add a magnetic stir bar or boiling chips.[12]

o Assemble a fractional distillation apparatus, ensuring the collection flask is cooled in an ice-
water bath.[12]
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o Gently heat the reaction mixture using a heating mantle. Collect the distillate that boils below
100 °C.

o Transfer the collected distillate to a separatory funnel.

o Wash the distillate sequentially with 10 mL of water, 10 mL of saturated sodium bicarbonate
solution, and 10 mL of brine.

» Transfer the organic layer to a clean, dry Erlenmeyer flask.

e Dry the organic product by adding a small amount of anhydrous calcium chloride or
magnesium sulfate. Swirl the flask and allow it to stand for 10-15 minutes until the liquid is
clear.

o Carefully decant or filter the dried product into a tared vial.
o Determine the mass of the product mixture and calculate the percentage yield.

e The product mixture can be analyzed by gas chromatography to determine the ratio of the
isomeric methylcyclohexenes.[14]

Dehydration Workflow

1. Heat 2 3. a. X
Cs2MevIsyciohsxang] Fractional Distillation Collect Distillate WashiwiiNaiiGos Dry with CaClz Methyicyclohexene
+ H2S0a4 and Brine Isomers
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Dehydration of cis-2-Methylcyclohexanol.

Applications in Research and Development

cis-2-Methylcyclohexanol is primarily utilized as an intermediate in organic synthesis. Its
applications span various fields, including the development of pharmaceuticals and fragrances.

Role in Pharmaceutical Synthesis
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While specific examples of its direct incorporation into marketed drugs are not readily available
in public literature, cis-2-Methylcyclohexanol serves as a valuable chiral building block. The
cyclohexane scaffold is present in numerous biologically active molecules, and the
stereochemistry of substituents can be critical for pharmacological activity. The hydroxyl and
methyl groups of cis-2-methylcyclohexanol provide handles for further functionalization and
elaboration into more complex molecular architectures. A mixture of cis- and trans-2-
methylcyclohexanol has been used to study the effect of organic solvents on epoxide
hydrolase, an enzyme involved in the metabolism of xenobiotics and with implications in drug
development.[15][16]

Use in Chemical Research

The dehydration of 2-methylcyclohexanol is a frequently studied reaction in academic and
research settings to investigate the principles of elimination reactions, stereochemistry, and
reaction mechanisms (E1 vs. E2).[4][17] The product distribution provides insights into
carbocation stability and the application of Zaitsev's rule.

Safety and Handling

cis-2-Methylcyclohexanol is a flammable liquid and should be handled with appropriate
safety precautions.

Hazard Statements:

e H226: Flammable liquid and vapor.
e H332: Harmful if inhaled.
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P233: Keep container tightly closed.
e P240: Ground and bond container and receiving equipment.

o P241: Use explosion-proof electrical/ventilating/lighting equipment.
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e P242: Use non-sparking tools.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.

Personal Protective Equipment (PPE):
o Eyeshields, faceshields, and gloves are recommended.
o Use in a well-ventilated area or with a suitable respirator.

Reference:[3]

Conclusion

cis-2-Methylcyclohexanol (CAS 7443-70-1) is a well-characterized cyclic alcohol with
established physicochemical and spectroscopic properties. Detailed and reliable protocols for
its synthesis and its common reaction, acid-catalyzed dehydration, are readily available. While
its direct application in drug development is not extensively documented in publicly accessible
sources, its role as a chiral building block and a tool for studying fundamental organic reactions
is clear. This technical guide provides researchers and scientists with the core information
necessary for the safe and effective use of cis-2-Methylcyclohexanol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cis-2-Methylcyclohexanol | C7H140 | CID 24006 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. TRANS-2-METHYLCYCLOHEXANOL(7443-52-9) 13C NMR [m.chemicalbook.com]

4. pubs.acs.org [pubs.acs.org]

5. CIS-2-METHYLCYCLOHEXANOL(7443-70-1) 1H NMR [m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://m.chemicalbook.com/SpectrumEN_7443-52-9_13CNMR.htm
https://www.benchchem.com/product/b1584281?utm_src=pdf-body
https://www.benchchem.com/product/b1584281?utm_src=pdf-body
https://www.benchchem.com/product/b1584281?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-Methylcyclohexanol
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Reduction_of_2_Methylcyclohexanone_to_2_Methylcyclohexanol.pdf
https://m.chemicalbook.com/SpectrumEN_7443-52-9_13CNMR.htm
https://pubs.acs.org/doi/abs/10.1021/ed900049b?ref=PDF
https://m.chemicalbook.com/SpectrumEN_7443-70-1_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 6. CIS-2-METHYLCYCLOHEXANOL(7443-70-1) 13C NMR spectrum [chemicalbook.com]
e 7. dev.spectrabase.com [dev.spectrabase.com]

e 8. CIS-2-METHYLCYCLOHEXANOL(7443-70-1) IR Spectrum [chemicalbook.com]

¢ 9. Cyclohexanol, 2-methyl-, cis- [webbook.nist.gov]

e 10. chem.libretexts.org [chem.libretexts.org]

e 11. web.mnstate.edu [web.mnstate.edu]

e 12. turbo.vernier.com [turbo.vernier.com]

e 13. Acid-Catalyzed Dehydration of 2-Methylcyclohexanol - Edubirdie [edubirdie.com]
e 14. benchchem.com [benchchem.com]

e 15. dev.spectrabase.com [dev.spectrabase.com]

e 16. nbinno.com [nbinno.com]

e 17. Dehydration of 2-Methylcyclohexanol [thecatalyst.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to cis-2-
Methylcyclohexanol (CAS: 7443-70-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584281+#cis-2-methylcyclohexanol-cas-number-
7443-70-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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